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Compound of Interest

Compound Name: 1,2-Pentadiene

Cat. No.: B1661991

Technical Guide: Physical Properties of 1,2-
Pentadiene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1,2-
Pentadiene (CAS Number: 591-95-7), specifically its boiling point and density. The information
herein is curated for professionals in research, scientific, and drug development fields, with a
focus on precise data presentation and detailed experimental methodologies.

Overview of 1,2-Pentadiene

1,2-Pentadiene, also known as ethylallene, is an organic compound with the chemical formula
CsHs. Itis a colorless and highly flammable liquid.[1][2] An understanding of its physical
properties is crucial for its application in chemical synthesis and for ensuring safe handling and
storage.

Quantitative Physical Properties

The boiling point and density of 1,2-Pentadiene have been determined through various
experimental measurements. The following table summarizes these key physical constants.
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Physical Property Value Conditions
- ) At standard atmospheric
Boiling Point 44-45 °C
pressure
Density 0.693 - 0.70 g/cm3 At 20 °C

Note: The ranges in the values reflect slight variations reported across different literature
sources.[1][3]

Experimental Protocols

The determination of the physical properties of volatile organic compounds like 1,2-Pentadiene
requires precise and standardized experimental procedures. The following sections detail the
common methodologies for measuring boiling point and density.

Determination of Boiling Point by Distillation

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile compound like 1,2-Pentadiene, simple distillation is a common and
effective method for determining this property.[1][4][5]

Principle: This method involves heating the liquid to its boiling point, allowing the vapor to rise
and come into contact with a thermometer, and then condensing the vapor back into a liquid.
The temperature of the vapor in equilibrium with the boiling liquid is recorded as the boiling
point.[1][6]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath
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» Boiling chips

Procedure:

Preparation: A sample of 1,2-Pentadiene is placed in the distillation flask, and a few boiling
chips are added to ensure smooth boiling.

o Apparatus Setup: The distillation apparatus is assembled with the thermometer bulb
positioned just below the side arm of the distillation flask to accurately measure the
temperature of the vapor as it passes into the condenser.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the
thermometer bulb.

o Temperature Reading: The temperature is recorded when it stabilizes, which indicates that
the vapor is in thermal equilibrium with the boiling liquid. This stable temperature is the
boiling point.[3]

» Condensation: The vapor then passes into the condenser, where it is cooled by circulating
water and condenses back into a liquid, which is collected in the receiving flask.

Determination of Density by Pychometer

The density of a liquid is its mass per unit volume. The pycnometer method is a highly precise
technique for determining the density of liquids.

Principle: A pycnometer is a glass flask with a specific, accurately known volume. By weighing
the pycnometer empty, filled with a reference liquid of known density (like water), and then filled
with the sample liquid (1,2-Pentadiene), the density of the sample can be calculated with high
accuracy.[2][7]

Apparatus:
o Pycnometer (specific gravity bottle)
e Analytical balance

o Constant temperature bath
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e Thermometer

Procedure:

Clean and Dry: The pycnometer is thoroughly cleaned and dried.

» Weigh Empty: The mass of the empty, dry pycnometer is accurately measured using an
analytical balance.

» Weigh with Reference Liquid: The pycnometer is filled with a reference liquid of known
density (e.qg., distilled water) at a specific temperature, and its mass is measured. This allows
for the precise determination of the pycnometer's volume.

o Weigh with Sample Liquid: The pycnometer is emptied, dried, and then filled with 1,2-
Pentadiene at the same temperature. Its mass is then measured.

o Calculation: The density of 1,2-Pentadiene is calculated using the following formula: Density
of Sample = (Mass of Sample) / (Volume of Pychometer) where the Volume of the
Pycnometer is determined from the mass and known density of the reference liquid.

Workflow Visualization

The following diagram illustrates the general experimental workflow for the determination of the
physical properties of a liquid organic compound.
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Caption: Experimental workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1661991?utm_src=pdf-custom-synthesis
https://www.orgchemboulder.com/Technique/Procedures/Distillation/Distillation.shtml
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://www.alfa-chemistry.com/resources/distillation-and-determination-of-boiling-point.html
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Organic/Procedural-Labs/Simple%20Distillation.doc
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://www.benchchem.com/product/b1661991#physical-properties-of-1-2-pentadiene-boiling-point-density
https://www.benchchem.com/product/b1661991#physical-properties-of-1-2-pentadiene-boiling-point-density
https://www.benchchem.com/product/b1661991#physical-properties-of-1-2-pentadiene-boiling-point-density
https://www.benchchem.com/product/b1661991#physical-properties-of-1-2-pentadiene-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1661991?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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